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Compound of Interest

Compound Name: 1-Bromo-1-butene

Cat. No.: B1587848

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available thermochemical data for the
cis and trans isomers of 1-bromo-1-butene. The information presented is crucial for
understanding the relative stabilities and energetic properties of these compounds, which is
essential for reaction design, process optimization, and computational modeling in various
research and development applications, including drug development.

Core Thermochemical Data

The following table summarizes the key experimental thermochemical data for the gas-phase
isomers of 1-bromo-1-butene at standard conditions (298.15 K and 1 atm), unless otherwise

specified.
Thermochemical cis-1-Bromo-1- trans-1-Bromo-1- Unit
nits
Property butene butene
Enthalpy of
o ) -1.46[1] kJ/mol
Isomerization (AisoH°)
Enthalpy of
35.1 (at 295 K)[2] 36.1 (at 249 K)[3] kJ/mol

Vaporization (AvapH)
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Note: The enthalpy of isomerization refers to the reaction: trans-1-Bromo-1-butene (g) = cis-
1-Bromo-1-butene (g). A negative value indicates that the cis isomer is enthalpically more
stable in the gas phase.[1] Unfortunately, comprehensive experimental data for the standard
enthalpy of formation (AfH®), standard molar entropy (S°), and molar heat capacity (Cp) for
each isomer are not readily available in the public domain.

Experimental Protocols

The primary experimental value available, the enthalpy of isomerization, was determined by
studying the chemical equilibrium between the cis and trans isomers.

Equilibrium Isomerization Studies (Egk Method)

The enthalpy of isomerization of 1-bromo-1-butene was determined by Sharonov, Rozhnov, et
al. in 1975 through equilibrium studies in the gas phase.[1] While the full experimental text is
not widely accessible, the general methodology for such "Egk" studies involves the following
key steps:

o Sample Preparation: A mixture of the cis and trans isomers of 1-bromo-1-butene is
prepared.

» Equilibration: The gaseous mixture is introduced into a reactor and heated to a specific
temperature. The mixture is allowed to reach chemical equilibrium, where the rates of the
forward (trans to cis) and reverse (cis to trans) reactions are equal. This is often facilitated by
a catalyst.

o Sampling and Analysis: Once equilibrium is established, a sample of the gas mixture is
extracted and rapidly quenched to prevent further reaction. The composition of the mixture
(i.e., the relative concentrations of the cis and trans isomers) is then determined, typically
using gas chromatography (GC).

o Equilibrium Constant Calculation: The equilibrium constant (Keq) at that temperature is
calculated from the concentrations of the isomers.

» Van't Hoff Equation: Steps 2-4 are repeated at several different temperatures. The enthalpy
of reaction (ArH®) is then determined from the Van't Hoff equation, which relates the change
in the equilibrium constant to the change in temperature:
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d(In Keq)/dT = ArH° / RT2

A plot of In Keq versus 1/T yields a straight line with a slope of -ArH°/R, from which the
enthalpy of isomerization can be calculated.

Isomerization Pathway and Energetics

The relationship between the two isomers and the energy change associated with their
interconversion is a fundamental aspect of their chemistry.

Isomerization of 1-Bromo-1-butene

trans-1-Bromo-1-butene

Isomer|zation Isomerization
AH° = -1.46 kJ/mol AH® = +1.46 kJ/mol

cis-1-Bromo-1-butene

Click to download full resolution via product page

Caption: Energy relationship between trans- and cis-1-bromo-1-butene.

Logical Workflow for Thermochemical Data
Determination

The determination of thermochemical data for isomers like 1-bromo-1-butene typically follows
a logical workflow that combines experimental measurements and theoretical calculations.
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Workflow for Thermochemical Data Determination

Experimental Methods Computational Methods
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Caption: General workflow for obtaining thermochemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587848#thermochemical-data-for-1-bromo-1-
butene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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